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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for Carbocisteine-13C3, including operational and disposal plans, to ensure

laboratory safety and build trust in our commitment to value beyond the product itself.

Chemical Identifier:

Name: Carbocisteine-13C3

CAS Number: 1391068-19-1[1]

Molecular Formula: C2(13C)3H9NO4S[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Carbocisteine-13C3. The selection of PPE is contingent on a risk assessment of the specific

laboratory procedures to be performed.
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Protection Type
Recommended

Equipment

Specification/Standa

rd
Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are preferred.

[2]

To prevent skin

contact.

Eye and Face

Protection

Safety glasses with

side shields or

goggles. A face shield

may be required for

splash hazards.

ANSI Z87.1 certified.

To protect eyes from

dust particles and

splashes.

Respiratory Protection

A dust mask with a P3

filter is recommended

if dust can be

generated.[3] For

higher-risk operations,

a full-face air-purifying

respirator may be

necessary.[4]

NIOSH-approved.
To prevent inhalation

of airborne particles.

Body Protection

A disposable gown or

a clean lab coat.[2]

For larger quantities

or splash potential,

consider a

polyethylene-coated

polypropylene gown.

[2]

Lint-free, low-

permeability fabric.[5]

To protect skin and

clothing from

contamination.

Foot Protection

Closed-toe shoes.

Chemical-resistant

boots may be required

in areas with a high

risk of spills.

ASTM F2413 certified.

To protect feet from

spills and falling

objects.

Safe Handling and Experimental Workflow
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Adherence to a standardized workflow is critical for minimizing exposure and ensuring the

integrity of the experiment.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials and sources of

ignition.[3] The recommended storage temperature is 2-8°C in a refrigerator, under an inert

atmosphere.[1]

Label the storage area clearly.

Preparation and Use:

Handle only in a well-ventilated area, preferably within a fume hood or other ventilated

enclosure.[3]

Avoid the formation of dust and aerosols.[6]

Weigh the required amount of Carbocisteine-13C3 in a designated area.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Wash hands thoroughly after handling.[7]

Spill Management:

In case of a spill, evacuate unnecessary personnel from the area.[3]

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Clean the spill area with a suitable decontaminating agent.
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The following diagram illustrates the standard workflow for handling Carbocisteine-13C3.
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Storage
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Experimental Use

Proceed with Experiment
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Standard operational workflow for Carbocisteine-13C3.

PPE Selection Logic
The level of personal protective equipment should be determined by a risk assessment of the

specific procedure being performed. The following diagram outlines a logical approach to PPE
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selection.

Start: Assess Procedure

Low potential for
aerosol/dust generation?

Standard PPE:
Lab Coat, Gloves,

Safety Glasses

Yes High potential for
aerosol/dust generation?

No

End: Proceed with Caution

No

Enhanced PPE:
Disposable Gown, Double Gloves,

Goggles, Dust Mask (P3)

Yes

Click to download full resolution via product page

Decision-making for appropriate PPE selection.

Disposal Plan
Carbocisteine-13C3 contains a stable isotope (Carbon-13) and is not radioactive.[8][9]

Therefore, its disposal does not require special radiological precautions. The waste should be

handled as chemical waste in accordance with local, state, and federal regulations.
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Waste Type Container Labeling Disposal Method

Unused Solid

Compound

Sealed, leak-proof

container.

"Non-hazardous

Chemical Waste,"

"Carbocisteine-13C3"

Dispose of through a

licensed chemical

waste disposal

company.

Contaminated

Labware (e.g., pipette

tips, vials)

Puncture-resistant

container.

"Solid Chemical

Waste"

Incineration or landfill

via a licensed waste

disposal company,

depending on local

regulations.

Contaminated PPE

(e.g., gloves, gown)
Sealed plastic bag.

"Solid Chemical

Waste"

Incineration or landfill

via a licensed waste

disposal company.

Aqueous Solutions

Sealed, leak-proof

container compatible

with the solvent.

"Aqueous Chemical

Waste," list all

components.

Neutralize if

necessary and

dispose of through a

licensed chemical

waste disposal

company. Do not pour

down the drain.[7]

Important Considerations:

Never mix different types of chemical waste.

Ensure all waste containers are properly sealed and labeled.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines. While stable isotope-labeled waste is generally treated as common

chemical waste, institutional policies may vary.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-D0205A/Carbocisteine-SDS-MedChemExpress.pdf
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b15222647?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pharmaffiliates.com [pharmaffiliates.com]

2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

3. moehs.com [moehs.com]

4. epa.gov [epa.gov]

5. osha.gov [osha.gov]

6. cdn.pfizer.com [cdn.pfizer.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. moravek.com [moravek.com]

9. file.medchemexpress.com [file.medchemexpress.com]

10. How to Dispose the Waste from Isotope Labeling [bocsci.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Carbocisteine-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15222647#personal-protective-equipment-for-
handling-carbocisteine-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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